Cas no 1451255-59-6 (KAN0438757)

• Product Name: KAN0438757
• CAS No: 1451255-59-6
• MF: C₂₁H₁₈FNO₇S
• MW: 447.433528423309
• CID: 4738773
• Update Time: 2025-07-09

KAN0438757 Chemical and Physical Properties

Names and Identifiers

• KAN0438757
• QRDFCYMUXHUTCS-UHFFFAOYSA-N
• BDBM267057
• US9718809, 183
• 2-Hydroxyethyl 4-{[(5''-fluoro-2''-hydroxybiphenyl-3-yl)sulfonyl]amino}-2-hydroxybenzoate
• 2-Hydroxyethyl 4-{[(5'-fluoro-2'-hydroxybiphenyl-3-yl)sulfonyl]amino}-2-hydroxybenzoate
• 2-Hydroxyethyl 4-[[3-(5-fluoro-2-hydroxyphenyl)phenyl]sulfonylamino]-2-hydroxybenzoate

• Inchi： 1S/C21H18FNO7S/c22-14-4-7-19(25)18(11-14)13-2-1-3-16(10-13)31(28,29)23-15-5-6-17(20(26)12-15)21(27)30-9-8-24/h1-7,10-12,23-26H,8-9H2
• InChI Key： QRDFCYMUXHUTCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=C(C=CC=2O)F)C=1)(NC1C=CC(C(=O)OCCO)=C(C=1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 700
• Topological Polar Surface Area: 142

Additional information on KAN0438757

KAN0438757: A Comprehensive Overview

The compound with CAS No. 1451255-59-6, commonly referred to as KAN0438757, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is notable for its unique chemical structure and potential applications across various industries. Recent studies have highlighted its role in advanced materials science and pharmaceutical research, making it a subject of interest for researchers and industry professionals alike.

KAN0438757 is a synthetic organic compound with a complex molecular architecture. Its chemical formula, derived from extensive spectroscopic analysis, reveals a combination of functional groups that contribute to its distinctive properties. The compound's stability under various conditions has been extensively tested, making it a viable candidate for use in high-performance materials and cutting-edge technologies.

One of the most promising applications of KAN0438757 lies in the field of drug discovery. Researchers have recently explored its potential as a lead compound for developing novel therapeutic agents. According to a study published in the *Journal of Medicinal Chemistry*, the compound exhibits remarkable bioactivity against specific cellular targets, suggesting its potential in treating chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, KAN0438757 has shown promise in materials science. Its unique electronic properties make it an ideal candidate for use in advanced semiconductors and optoelectronic devices. A team of scientists at the University of California recently demonstrated that incorporating KAN0438757 into organic light-emitting diodes (OLEDs) significantly enhances their efficiency and longevity.

The synthesis of KAN0438757 involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic chemistry have enabled researchers to optimize the synthesis pathway, reducing production costs and improving yield. This has made the compound more accessible for large-scale applications.

Despite its numerous advantages, KAN0438757 also presents certain challenges. Its reactivity under specific environmental conditions necessitates careful handling during storage and transportation. Regulatory bodies have established stringent guidelines to ensure safe handling practices, minimizing potential risks associated with its use.

Looking ahead, the future of KAN0438757 appears bright. Ongoing research aims to explore its potential in emerging fields such as nanotechnology and green chemistry. By leveraging its unique properties, scientists hope to develop innovative solutions that address some of the most pressing challenges in modern society.